Cas no 2229560-28-3 ({3-(dimethylamino)methyl-4-methoxyphenyl}methanethiol)

• Product Name: {3-(dimethylamino)methyl-4-methoxyphenyl}methanethiol
• CAS No: 2229560-28-3
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 6299631
• PubChem ID: 165611430
• Update Time: 2025-05-19

{3-(dimethylamino)methyl-4-methoxyphenyl}methanethiol Chemical and Physical Properties

Names and Identifiers

• {3-(dimethylamino)methyl-4-methoxyphenyl}methanethiol
• EN300-1750922
• 2229560-28-3
• {3-[(dimethylamino)methyl]-4-methoxyphenyl}methanethiol

• Inchi： 1S/C11H17NOS/c1-12(2)7-10-6-9(8-14)4-5-11(10)13-3/h4-6,14H,7-8H2,1-3H3
• InChI Key： RYLUIJUSAYHWTO-UHFFFAOYSA-N
• SMILES： SCC1=CC=C(C(=C1)CN(C)C)OC

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 13.5Ų

Additional information on {3-(dimethylamino)methyl-4-methoxyphenyl}methanethiol

{3-(dimethylamino)methyl-4-methoxyphenyl}methanethiol: A Comprehensive Overview

{3-(dimethylamino)methyl-4-methoxyphenyl}methanethiol, identified by the CAS registry number 2229560-28-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure, has garnered attention due to its potential applications in drug design, agrochemicals, and advanced materials. The molecule's structure, which includes a dimethylamino group, a methoxy substituent, and a methanethiol moiety, contributes to its versatile reactivity and functional properties.

Recent studies have highlighted the importance of {3-(dimethylamino)methyl-4-methoxyphenyl}methanethiol in the development of novel bioactive compounds. Researchers have explored its role as a precursor in the synthesis of complex molecules with potential therapeutic applications. For instance, the dimethylamino group has been shown to enhance the bioavailability of certain drugs by improving their solubility and permeability. This property makes it a valuable building block in medicinal chemistry.

In addition to its role in drug design, this compound has also been investigated for its potential in agrochemicals. The methoxy group in the molecule is known to confer selectivity against certain pests, making it a promising candidate for the development of eco-friendly pesticides. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable agricultural practices.

The synthesis of {3-(dimethylamino)methyl-4-methoxyphenyl}methanethiol involves a multi-step process that combines principles from both organic and catalytic chemistry. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of various industrial applications. The use of advanced catalytic systems has also enabled the synthesis of this compound under mild conditions, reducing energy consumption and environmental impact.

From a materials science perspective, this compound has shown potential as a precursor for the synthesis of advanced polymers and coatings. Its thiol group can participate in click chemistry reactions, enabling the formation of robust cross-linked networks with desirable mechanical and thermal properties. Recent studies have demonstrated its application in the development of self-healing materials, which can autonomously repair damage caused by environmental stressors.

The stability and reactivity of {3-(dimethylamino)methyl-4-methoxyphenyl}methanethiol have also been extensively studied under various environmental conditions. Understanding its degradation pathways is crucial for assessing its environmental impact and ensuring safe handling practices. Researchers have reported that the compound exhibits moderate stability under ambient conditions but undergoes rapid degradation under specific pH or temperature conditions.

In conclusion, {3-(dimethylamino)methyl-4-methoxyphenyl}methanethiol, with its unique structure and versatile properties, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its significance as a valuable chemical entity. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its role in advancing scientific innovation.